Cas no 1270348-40-7 (2-(3-bromo-2-methoxyphenyl)azetidine)

• Product Name: 2-(3-bromo-2-methoxyphenyl)azetidine
• CAS No: 1270348-40-7
• MF: C₁₀H₁₂BrNO
• MW: 242.11238193512
• CID: 6209084
• PubChem ID: 129945798
• Update Time: 2025-07-23

2-(3-bromo-2-methoxyphenyl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-2-methoxyphenyl)azetidine
• EN300-1915013
• 1270348-40-7

• Inchi： 1S/C10H12BrNO/c1-13-10-7(9-5-6-12-9)3-2-4-8(10)11/h2-4,9,12H,5-6H2,1H3
• InChI Key： DUNBOMLXNBNLGG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1OC)C1CCN1

Computed Properties

• Exact Mass: 241.01023g/mol
• Monoisotopic Mass: 241.01023g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3-bromo-2-methoxyphenyl)azetidine

Introduction to 2-(3-bromo-2-methoxyphenyl)azetidine (CAS No. 1270348-40-7)

2-(3-bromo-2-methoxyphenyl)azetidine, identified by its Chemical Abstracts Service (CAS) number 1270348-40-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the azetidine class, a heterocyclic structure featuring a five-membered ring containing two carbon atoms and one nitrogen atom. The presence of a bromo substituent at the 3-position and a methoxy group at the 2-position of the phenyl ring introduces unique electronic and steric properties, making it a versatile scaffold for drug discovery and molecular design.

The structure of 2-(3-bromo-2-methoxyphenyl)azetidine exhibits a combination of aromatic and heterocyclic characteristics, which are highly valuable in medicinal chemistry. The bromo group serves as a reactive handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Concurrently, the methoxy group contributes to lipophilicity and can participate in hydrogen bonding interactions, enhancing binding affinity to biological targets.

In recent years, there has been growing interest in azetidine derivatives due to their potential pharmacological activity. Azetidine-based scaffolds have been explored for their role in modulating various biological pathways, including enzyme inhibition and receptor binding. The specific substitution pattern in 2-(3-bromo-2-methoxyphenyl)azetidine makes it an attractive candidate for developing novel therapeutic agents. For instance, studies have shown that azetidine derivatives can exhibit inhibitory effects on certain kinases and other enzymes implicated in diseases such as cancer and inflammatory disorders.

One of the most compelling aspects of 2-(3-bromo-2-methoxyphenyl)azetidine is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to design molecules with improved pharmacokinetic profiles and target specificity. The bromo substituent, in particular, has been widely utilized in transition-metal-catalyzed reactions, allowing for the efficient introduction of diverse functional groups. This flexibility has enabled the synthesis of libraries of compounds for high-throughput screening (HTS), a cornerstone of modern drug discovery.

The pharmaceutical applications of 2-(3-bromo-2-methoxyphenyl)azetidine are multifaceted. Preclinical studies have demonstrated its potential in inhibiting pathways relevant to neurodegenerative diseases, such as Alzheimer's disease, by targeting specific protein-protein interactions. Additionally, its structural features make it a promising candidate for antimicrobial agents, where it can disrupt bacterial cell wall synthesis or interfere with essential metabolic processes.

Recent advancements in computational chemistry have further enhanced the understanding of 2-(3-bromo-2-methoxyphenyl)azetidine's behavior. Molecular modeling techniques have been employed to predict binding affinities and optimize lead compounds derived from this scaffold. These simulations have provided insights into how modifications at the 3-bromo and 2-methoxy positions can fine-tune activity against specific biological targets. Such computational approaches are integral to modern drug design, reducing the reliance on empirical screening and accelerating the development pipeline.

The synthesis of 2-(3-bromo-2-methoxyphenyl)azetidine involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include bromination of a methoxymethyl-substituted phenol followed by cyclization with an azide reagent under acidic conditions. This methodological approach underscores the compound's accessibility and suitability for further derivatization.

In conclusion, 2-(3-bromo-2-methoxyphenyl)azetidine (CAS No. 1270348-40-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its reactivity and potential biological activity, position it as a valuable tool for drug discovery. As research continues to uncover new therapeutic applications for azetidine derivatives, compounds like this are poised to play an increasingly important role in developing next-generation medicines.